4-tert-Octylphenol

Specification

• Description: 4-tert-Octylphenols are classified under the alkylphenol family of compounds.; 4-tert-Octylphenol is a potential environmental pollutant and it exhibits toxic and estrogenic effects on mammalian cells. It binds to estrogen receptors and exerts estrogenic actions in vitro. The transformation of the 4-tert-octylphenol upon irradiation at 253.7nm and by hydroxyl radicals generated by the photolysis (λ_exc = 253.7nm) of hydrogen peroxide in aqueous solution has been studied.; 4-tert-Octylphenol is an alkylbenzene.; 4-Tert-octylphenol, also known as octylphenol PT or p-terc. oktylfenol, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. 4-Tert-octylphenol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 4-Tert-octylphenol has been detected in multiple biofluids, such as feces and urine. Within the cell, 4-tert-octylphenol is primarily located in the membrane (predicted from logP). 4-Tert-octylphenol is a potentially toxic compound.
• CAS No.: 140-66-9
• Molecular Formula: C14H22O
• Molecular Weight: 206.32 g/mol
• IUPAC Name: 4-(2,4,4-trimethylpentan-2-yl)phenol
• Standard InChI: InChI=1S/C14H22O/c1-13(2,3)10-14(4,5)11-6-8-12(15)9-7-11/h6-9,15H,10H2,1-5H3
• Standard InChI Key: ISAVYTVYFVQUDY-UHFFFAOYSA-N
• SMILES: CC(C)(C)CC(C)(C)C1=CC=C(C=C1)O
• Canonical SMILES: CC(C)(C)CC(C)(C)C1=CC=C(C=C1)O
• Boiling Point: 279 °C
• Colorform: White solid
• Melting Point: 84.5 °C; 85 °C; 84.5°C